1-[1H-1,2,3-Benzotriazol-1-yl(4-methylphenyl)methyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[benzotriazol-1-yl-(4-methylphenyl)methyl]benzotriazole
• InChI: InChI=1S/C20H16N6/c1-14-10-12-15(13-11-14)20(25-18-8-4-2-6-16(18)21-23-25)26-19-9-5-3-7-17(19)22-24-26/h2-13,20H,1H3
• InChI Key: AGSSKGBKQVYGNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(N2C3=CC=CC=C3N=N2)N4C5=CC=CC=C5N=N4
• Molecular Formula: C20H16N6
• Molecular Weight: 340.4 g/mol

Description

This compound is a derivative of benzotriazole, a heterocyclic compound with the chemical formula C6H5N3. Benzotriazole has a five-membered ring containing three consecutive nitrogen atoms and may be viewed as fused rings of the aromatic compounds benzene and triazole. It is used in various applications, such as a corrosion inhibitor for copper.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

The molecular structure of benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, but it can also bind to other species, utilizing the lone pair electrons. Applying this property, the benzotriazole can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor. Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H332, H411, H412. Precautionary measures include avoiding ingestion and inhalation, avoiding dust formation, ensuring adequate ventilation, and not getting it in eyes, on skin, or on clothing.